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Introduction
The concept of free radicals, highly reactive chemical species with an unpaired electron, was a

topic of considerable theoretical speculation in the early 20th century. While Moses Gomberg

had provided evidence for the stable triphenylmethyl radical in 1900, the existence of simple,

short-lived alkyl radicals in the gas phase remained unproven. This changed in 1929 with the

groundbreaking work of Friedrich A. Paneth and Wilhelm Hofeditz, who devised an elegant

experiment to provide the first direct evidence for the existence of the methyl radical (•CH₃).[1]

[2][3] Their work, published in Berichte der deutschen chemischen Gesellschaft, not only

confirmed the existence of these transient species but also provided a method for estimating

their short lifespan.[2][4] This technical guide provides an in-depth look at the early

experimental evidence for the methyl radical, focusing on the pivotal Paneth-Hofeditz

experiment.

Core Principles of the Paneth-Hofeditz Experiment
The experiment was based on the principle of thermal decomposition of an organometallic

compound, tetramethyllead (Pb(CH₃)₄), in a low-pressure flow system. The key steps were:
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Generation of Methyl Radicals: Tetramethyllead vapor, carried by an inert gas, was passed

through a heated zone, causing it to decompose into solid lead and gaseous methyl
radicals.

Detection of Methyl Radicals: The highly reactive methyl radicals were then transported

downstream, where they reacted with a previously deposited metallic mirror (typically lead),

causing the mirror to be removed.

Confirmation of Radical Identity: The identity of the methyl radicals was further confirmed by

their reaction with other metallic mirrors (like zinc or antimony) to form known organometallic

compounds (like dimethylzinc).[3]

Estimation of Radical Half-Life: By varying the distance between the point of radical

generation and the metallic mirror, and measuring the time required for the mirror's removal,

Paneth and Hofeditz were able to estimate the half-life of the methyl radicals.[2][4]

Experimental Protocols
The following is a detailed description of the methodology employed by Paneth and Hofeditz,

reconstructed from various historical and scientific accounts of their experiment.

Apparatus
The experimental setup consisted of a glass tube flow system maintained at low pressure (1-2

torr). A carrier gas (hydrogen or nitrogen) was passed through the system at a controlled rate.

The key components of the apparatus were:

Carrier Gas Inlet: To introduce an inert gas into the system.

Tetramethyllead Reservoir: A vessel containing liquid tetramethyllead, which was gently

heated to introduce its vapor into the carrier gas stream.

Heating Zone: A section of the glass tube that was heated externally with a flame or a small

furnace to induce the thermal decomposition of tetramethyllead. This is where a lead mirror

would be deposited from the decomposition.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1225970?utm_src=pdf-body
https://www.benchchem.com/product/b1225970?utm_src=pdf-body
https://www.benchchem.com/product/b1225970?utm_src=pdf-body
https://www.benchchem.com/product/b1225970?utm_src=pdf-body
https://www.benchchem.com/product/b1225970?utm_src=pdf-body
https://www.benchchem.com/product/b1225970?utm_src=pdf-body
https://www.degruyterbrill.com/document/doi/10.4159/harvard.9780674366701.c75/html
https://www.benchchem.com/product/b1225970?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/om030245v
https://www.chemistryworld.com/opinion/paneths-mirrors-and-the-isolation-of-methyl-radicals/4021165.article
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1225970?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Zone: The section of the tube downstream from the heating zone where a second,

thin metallic mirror was deposited prior to the experiment.

Cold Trap: A U-tube cooled with liquid air to condense the reaction products and unreacted

tetramethyllead.

Vacuum Pump: To maintain the low-pressure environment.

Procedure
Preparation of Tetramethyllead: Tetramethyllead was synthesized and purified. One method

of purification involved shaking the compound with freshly prepared, dry silver oxide to

remove any impurities.

Creation of the Metallic Mirror: A thin mirror of a metal, such as lead, was deposited on the

inner surface of the reaction zone of the glass tube. This was achieved by heating a small

amount of the metal in the sealed, evacuated tube.

Initiation of the Experiment: The system was evacuated to a low pressure. The carrier gas

was then introduced at a constant flow rate. The tetramethyllead reservoir was gently

warmed to introduce its vapor into the gas stream.

Generation and Detection of Methyl Radicals: The heating zone was heated to a

temperature sufficient to decompose the tetramethyllead (around 450 °C). This resulted in

the formation of a lead mirror in the heating zone and the release of methyl radicals into the

gas stream. These radicals were carried downstream to the reaction zone.

Observation: The removal of the pre-deposited metallic mirror in the reaction zone was

observed. The time taken for the complete removal of the mirror was recorded.

Varying Experimental Parameters: The experiment was repeated with variations in the flow

rate of the carrier gas and the distance between the heating zone and the reaction zone

mirror to study the lifetime of the methyl radicals.

Quantitative Data
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The quantitative aspects of the Paneth-Hofeditz experiment were crucial for understanding the

nature of methyl radicals. By systematically varying the experimental conditions, they were

able to deduce the radical's stability.

Parameter Observation Implication

Distance vs. Mirror Removal

As the distance between the

heating zone and the lead

mirror increased, the time

required to remove the mirror

also increased. At a certain

distance, the mirror was no

longer removed.

This demonstrated that the

methyl radicals have a finite

lifetime and decay over time

and distance.

Flow Rate vs. Mirror Removal

At a constant distance,

increasing the flow rate of the

carrier gas decreased the time

required for mirror removal.

A higher flow rate meant the

radicals reached the mirror

faster, with less time to decay.

Half-life of Methyl Radical

Based on their experimental

data, Paneth and Hofeditz

calculated the half-life of the

methyl radical under their

experimental conditions to be

approximately 0.0058

seconds.[2]

This was the first quantitative

measurement of the stability of

a simple, gaseous free radical.

Signaling Pathways and Experimental Workflow
The logical progression of the Paneth-Hofeditz experiment and the underlying chemical

reactions can be visualized through diagrams.
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Figure 1: Thermal Decomposition of Tetramethyllead.
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Figure 2: Reaction of Methyl Radicals with a Lead Mirror.
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Figure 3: Logical Workflow of the Paneth-Hofeditz Experiment.
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Conclusion
The elegant and definitive experiments conducted by Paneth and Hofeditz provided the first

irrefutable evidence for the existence of short-lived, gaseous methyl radicals. Their work laid

the foundation for the field of free radical chemistry, which has since become integral to

understanding a vast array of chemical processes, from combustion and atmospheric chemistry

to polymer synthesis and biological systems. The methodologies they developed for generating

and detecting transient species opened new avenues for the study of reaction mechanisms and

the ephemeral intermediates that govern them. This pioneering research remains a

cornerstone of physical organic chemistry and a testament to the power of carefully designed

experiments in revealing the fundamental nature of chemical reactivity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Evolution of the Knowledge of Free Radicals and Other Oxidants - PMC
[pmc.ncbi.nlm.nih.gov]

2. pubs.acs.org [pubs.acs.org]

3. The Preparation of Free Methyl [degruyterbrill.com]

4. Paneth’s mirrors and the isolation of methyl radicals | Opinion | Chemistry World
[chemistryworld.com]

To cite this document: BenchChem. [The Fleeting Existence of Methyl Radicals: Early
Experimental Evidence]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1225970#early-experimental-evidence-for-the-
existence-of-methyl-radicals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1225970?utm_src=pdf-body
https://www.benchchem.com/product/b1225970?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC7201853/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7201853/
https://pubs.acs.org/doi/10.1021/om030245v
https://www.degruyterbrill.com/document/doi/10.4159/harvard.9780674366701.c75/html
https://www.chemistryworld.com/opinion/paneths-mirrors-and-the-isolation-of-methyl-radicals/4021165.article
https://www.chemistryworld.com/opinion/paneths-mirrors-and-the-isolation-of-methyl-radicals/4021165.article
https://www.benchchem.com/product/b1225970#early-experimental-evidence-for-the-existence-of-methyl-radicals
https://www.benchchem.com/product/b1225970#early-experimental-evidence-for-the-existence-of-methyl-radicals
https://www.benchchem.com/product/b1225970#early-experimental-evidence-for-the-existence-of-methyl-radicals
https://www.benchchem.com/product/b1225970#early-experimental-evidence-for-the-existence-of-methyl-radicals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1225970?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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